Cas no 2228694-59-3 (1-(2-chloro-6-nitrophenyl)prop-2-en-1-ol)

• Product Name: 1-(2-chloro-6-nitrophenyl)prop-2-en-1-ol
• CAS No: 2228694-59-3
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• CID: 6603420
• PubChem ID: 165636855
• Update Time: 2025-08-05

1-(2-chloro-6-nitrophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-nitrophenyl)prop-2-en-1-ol
• EN300-1978395
• 2228694-59-3

• Inchi： 1S/C9H8ClNO3/c1-2-8(12)9-6(10)4-3-5-7(9)11(13)14/h2-5,8,12H,1H2
• InChI Key： WPZIISCHBIKUNX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C=C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.0192708g/mol
• Monoisotopic Mass: 213.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66Ų

Additional information on 1-(2-chloro-6-nitrophenyl)prop-2-en-1-ol

1-(2-chloro-6-nitrophenyl)prop-2-en-1-ol (CAS No: 2228694-59-3)

1-(2-chloro-6-nitrophenyl)prop-2-en-1-ol, also known by its CAS number 2228694-59-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chlorine atom and a nitro group attached to a phenyl ring, along with a propenol moiety. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

The synthesis of 1-(2-chloro-6-nitrophenyl)prop-2-en-1-one involves a series of carefully controlled reactions, often utilizing advanced techniques such as Suzuki coupling or other cross-coupling methods. Recent studies have highlighted the importance of optimizing synthetic pathways to enhance yield and purity, particularly in the context of large-scale production for pharmaceutical applications.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have demonstrated that the nitrophenyl group can serve as a versatile platform for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic profiles. For instance, modifications to the propenol moiety have been shown to significantly improve solubility and bioavailability, making this compound an attractive candidate for drug development.

In terms of biological activity, 1-(chloro-nitrophenyl)propenol has been extensively studied for its potential as an anti-inflammatory agent. Recent findings suggest that the compound exhibits potent inhibitory effects on key inflammatory pathways, such as COX-2 and NF-kB. These results are particularly encouraging given the growing need for novel anti-inflammatory therapies with improved efficacy and reduced side effects.

The environmental impact of this compound is another area of active research. Studies have shown that under certain conditions, chloro-nitrophenolic compounds can undergo rapid degradation, minimizing their persistence in aquatic environments. This property is crucial for ensuring the sustainability of industrial processes involving this compound.

In conclusion, CAS No 2228694-59-3, or 1-(chloro-nitrophenyl)propenol, represents a valuable addition to the arsenal of chemical tools available for drug discovery and development. Its unique structure, coupled with its promising biological activity and environmental profile, positions it as a key player in future research efforts.